Cas no 54119-38-9 (1-(4-methoxy-2,5-dimethylphenyl)ethan-1-ol)

• Product Name: 1-(4-methoxy-2,5-dimethylphenyl)ethan-1-ol
• CAS No: 54119-38-9
• MF: C₁₁H₁₆O₂
• MW: 180.243543624878
• CID: 4654799
• PubChem ID: 21134983
• Update Time: 2025-06-26

1-(4-methoxy-2,5-dimethylphenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• AKOS022272176
• EN300-131185
• 1-(4-methoxy-2,5-dimethylphenyl)ethan-1-ol
• Z1255466885
• 1-(4-methoxy-2,5-dimethylphenyl)ethanol
• SCHEMBL9894983
• 54119-38-9
• PVQULWFDRSTWTG-UHFFFAOYSA-N

• Inchi： 1S/C11H16O2/c1-7-6-11(13-4)8(2)5-10(7)9(3)12/h5-6,9,12H,1-4H3
• InChI Key： PVQULWFDRSTWTG-UHFFFAOYSA-N
• SMILES： OC(C)C1C=C(C)C(=CC=1C)OC

Computed Properties

• Exact Mass: 180.115029749g/mol
• Monoisotopic Mass: 180.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 29.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 1-(4-methoxy-2,5-dimethylphenyl)ethan-1-ol

Comprehensive Overview of 1-(4-Methoxy-2,5-dimethylphenyl)ethan-1-ol (CAS No. 54119-38-9)

1-(4-Methoxy-2,5-dimethylphenyl)ethan-1-ol, with the CAS number 54119-38-9, is a specialized organic compound that has garnered significant attention in the fields of fragrance synthesis, pharmaceutical intermediates, and fine chemicals. This compound, often referred to by its systematic IUPAC name, features a methoxy-substituted aromatic ring and a hydroxyethyl functional group, making it a versatile building block in organic chemistry. Its unique structural properties contribute to its applications in cosmetic formulations and flavor enhancers, aligning with the growing demand for sustainable and high-performance ingredients.

In recent years, the interest in 1-(4-Methoxy-2,5-dimethylphenyl)ethan-1-ol has surged due to its potential role in green chemistry and bio-based product development. Researchers and manufacturers are exploring its use as a key intermediate in the synthesis of natural-like fragrances, which are increasingly preferred by consumers seeking eco-friendly alternatives. The compound’s low toxicity profile and biodegradability further enhance its appeal in industries prioritizing environmental sustainability.

The synthesis of CAS 54119-38-9 typically involves Friedel-Crafts acylation or Grignard reactions, followed by selective reduction. These methods are well-documented in organic synthesis literature, highlighting the compound’s accessibility for industrial-scale production. Its crystalline solid form and moderate solubility in common organic solvents like ethanol and acetone make it practical for laboratory and commercial use. Analytical techniques such as GC-MS and NMR spectroscopy are routinely employed to verify its purity and structural integrity.

From a market perspective, 1-(4-Methoxy-2,5-dimethylphenyl)ethan-1-ol is often associated with luxury perfumery and high-end cosmetics. Its woody-musky aroma profile makes it a valuable ingredient in niche fragrances, where uniqueness and longevity are critical. Additionally, its stability under varying pH conditions ensures compatibility with a wide range of formulation matrices, addressing a common challenge in product development.

Emerging trends in personal care innovation have also spotlighted this compound. For instance, its potential as a skin-conditioning agent is being investigated, leveraging its anti-irritant properties. This aligns with the rising consumer demand for multifunctional ingredients that offer both sensory and therapeutic benefits. Furthermore, its compatibility with vegan formulations positions it favorably in the clean beauty movement, a sector experiencing exponential growth.

In the realm of academic research, CAS 54119-38-9 serves as a model substrate for studying regioselective aromatic substitutions and steric effects in organic reactions. Its well-defined reactivity patterns make it a valuable tool for teaching laboratories and methodology development. Recent publications have explored its utility in asymmetric catalysis, underscoring its relevance in cutting-edge chemical synthesis.

To optimize the handling and storage of 1-(4-Methoxy-2,5-dimethylphenyl)ethan-1-ol, standard precautions for air-sensitive compounds are recommended. Storing it in amber glass containers under inert atmosphere can prolong its shelf life, while cold chain logistics may be necessary for large-scale shipments to maintain stability. These practices are critical for ensuring consistent quality in industrial applications.

In summary, 1-(4-Methoxy-2,5-dimethylphenyl)ethan-1-ol (54119-38-9) exemplifies the intersection of scientific innovation and market-driven applications. Its multifaceted roles—from fragrance design to sustainable chemistry—highlight its enduring value. As industries continue to evolve toward green alternatives and performance-driven solutions, this compound is poised to remain a cornerstone of specialty chemistry.